N-(3-butoxyphenyl)-4-methoxybenzamide

• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-(3-butoxyphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C18H21NO3/c1-3-4-12-22-17-7-5-6-15(13-17)19-18(20)14-8-10-16(21-2)11-9-14/h5-11,13H,3-4,12H2,1-2H3,(H,19,20)
• InChI Key: HGVWQTHGKBCWCT-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)OC

Description

N-(3-butoxyphenyl)-4-methoxybenzamide, also known as BMB, is a chemical compound that has gained attention in recent years due to its potential as a research tool in the field of neuroscience. BMB is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), a receptor that plays a role in pain sensation and thermoregulation.

Mechanism of Action

The TRPV1 receptor is a non-selective cation channel that is activated by a variety of stimuli, including heat, capsaicin, and acidic pH. N-(3-butoxyphenyl)-4-methoxybenzamide acts as an antagonist of this receptor, blocking its activation and reducing the influx of calcium ions into the cell.
Biochemical and Physiological Effects
N-(3-butoxyphenyl)-4-methoxybenzamide has been shown to have a number of biochemical and physiological effects, including reducing pain sensitivity, regulating body temperature, and modulating the release of neurotransmitters such as glutamate and substance P.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-butoxyphenyl)-4-methoxybenzamide in lab experiments is its selectivity for the TRPV1 receptor, which allows for more precise manipulation of this specific pathway. However, N-(3-butoxyphenyl)-4-methoxybenzamide has also been shown to have off-target effects on other ion channels, which may complicate data interpretation.

Future Directions

There are a number of potential future directions for research involving N-(3-butoxyphenyl)-4-methoxybenzamide. One area of interest is the development of more selective TRPV1 antagonists with fewer off-target effects. Additionally, N-(3-butoxyphenyl)-4-methoxybenzamide may have applications in the study of other TRP channels, which play a role in a variety of physiological processes. Finally, N-(3-butoxyphenyl)-4-methoxybenzamide may have potential as a therapeutic agent for the treatment of pain and other conditions associated with TRPV1 activation.

Synthesis Methods

N-(3-butoxyphenyl)-4-methoxybenzamide can be synthesized through a multistep process involving the reaction of 3-butoxyaniline with 4-methoxybenzoyl chloride, followed by purification and isolation of the desired product.

Scientific Research Applications

N-(3-butoxyphenyl)-4-methoxybenzamide has been used in a variety of scientific research applications, particularly in the study of pain sensation and thermoregulation. Its selective antagonism of TRPV1 has been shown to reduce pain sensitivity in animal models, making it a potential candidate for the development of new analgesic drugs.